Cas no 62527-79-1 (Propanedioic acid, (phenylmethoxy)-, methyl phenylmethyl ester)
62527-79-1 structure
Product Name:Propanedioic acid, (phenylmethoxy)-, methyl phenylmethyl ester
CAS No:62527-79-1
MF:C18H18O5
MW:314.332525730133
CID:441527
PubChem ID:71385507
Update Time:2025-04-19
Propanedioic acid, (phenylmethoxy)-, methyl phenylmethyl ester Chemical and Physical Properties
Names and Identifiers
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- Propanedioic acid, (phenylmethoxy)-, methyl phenylmethyl ester
- 3-O-benzyl 1-O-methyl 2-phenylmethoxypropanedioate
- Benzyl methyl (benzyloxy)propanedioate
- 62527-79-1
- DTXSID20807735
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- Inchi: 1S/C18H18O5/c1-21-17(19)16(22-12-14-8-4-2-5-9-14)18(20)23-13-15-10-6-3-7-11-15/h2-11,16H,12-13H2,1H3
- InChI Key: OBMHWEJHXZEWES-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C(C(=O)OC)C(=O)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 314.11544
- Monoisotopic Mass: 314.11542367g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 9
- Complexity: 370
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 61.8Ų
Experimental Properties
- PSA: 61.83
Propanedioic acid, (phenylmethoxy)-, methyl phenylmethyl ester Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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